molecular formula C8H15N2O5P B8777197 (Diethoxyphosphinyl)diazoacetic acid ethyl ester

(Diethoxyphosphinyl)diazoacetic acid ethyl ester

Cat. No. B8777197
M. Wt: 250.19 g/mol
InChI Key: UNSBFCQQGGWONQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(Diethoxyphosphinyl)diazoacetic acid ethyl ester is a useful research compound. Its molecular formula is C8H15N2O5P and its molecular weight is 250.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality (Diethoxyphosphinyl)diazoacetic acid ethyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Diethoxyphosphinyl)diazoacetic acid ethyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C8H15N2O5P

Molecular Weight

250.19 g/mol

IUPAC Name

ethyl 2-diazo-2-diethoxyphosphorylacetate

InChI

InChI=1S/C8H15N2O5P/c1-4-13-8(11)7(10-9)16(12,14-5-2)15-6-3/h4-6H2,1-3H3

InChI Key

UNSBFCQQGGWONQ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(=[N+]=[N-])P(=O)(OCC)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of potassium t-butoxide (4.42 g, 39.4 mmol) in toluene (200 ml) was stirred at 0° under Ar for 10 minutes. A solution of ethyl diethoxyphosphoryl acetate (6.53 ml, 32.9 mmol) in toluene (20 ml) was added in 20 minutes keeping the temperature below 5°. Another solution of 2-naphthalenesulfonyl azide (7.67 g, 32.9 mmol) was added dropwise below 5°, and the reaction mixture was warmed to RT and stirred overnight. The resulting suspension was filtered and the filtrate washed with toluene. The pooled organic phase was concentrated and the brown oily residue distilled producing pure title compound (6.12 g, 24.5 mmol, yield 74.3%) as a yellow oil, b.p.=70-73°/0.02 mmHg.
Quantity
4.42 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
6.53 mL
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Two
Quantity
7.67 g
Type
reactant
Reaction Step Three
Yield
74.3%

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